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Compound of Interest

Compound Name: Mineral spirits

Cat. No.: B1165898

Technical Support Center: Handling Mineral Spirits
in Research

This guide provides essential health and safety information for researchers, scientists, and
drug development professionals working with mineral spirits. Please consult your institution's
specific safety protocols and Safety Data Sheet (SDS) for the particular product in use.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with mineral spirits in a laboratory setting?

Al: Mineral spirits are flammable liquids and vapors that can be fatal if swallowed and enter
the airways.[1][2] They can cause skin and eye irritation, and prolonged or repeated exposure
may lead to skin dryness or cracking.[2] Inhalation of high concentrations of vapors may cause
drowsiness, dizziness, and irritation to the nose, throat, and respiratory tract.[3][4]

Q2: What immediate actions should | take in case of accidental exposure to mineral spirits?
A2:

¢ Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If the person is not breathing, perform mouth-to-mouth resuscitation and
seek immediate medical attention.[5]
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o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water.[1] Seek medical attention if irritation persists.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek prompt medical attention.[1][7]

 Ingestion: Do NOT induce vomiting.[1][7] If the person is conscious, rinse their mouth with
water. Seek immediate medical attention.[5]

Q3: How should | properly store mineral spirits in the laboratory?

A3: Mineral spirits should be stored in a cool, dry, well-ventilated area away from heat, sparks,
open flames, and other ignition sources.[1][8] Keep containers tightly closed when not in use
and store them in a separate safety storage cabinet or room for flammable materials.[5] Ensure
the storage area meets OSHA requirements and applicable fire codes.[8] It is recommended to
store mineral spirits in approved safety cans.[9]

Q4: What are the guidelines for disposing of waste mineral spirits and contaminated
materials?

A4: Do not pour mineral spirits down the drain.[10] Used mineral spirits can often be filtered
and reused.[10] For disposal, collect waste mineral spirits and contaminated materials (e.g.,
rags, absorbent pads) in a designated, properly labeled, sealed container.[7] Dispose of the
waste through your institution's hazardous waste management program in accordance with
local, state, and federal regulations.[1]

Troubleshooting Guides

Problem: | can smell strong mineral spirit vapors in my work area.

o Immediate Action: Stop your work and immediately ensure the area is well-ventilated. If the
odor is overwhelming, evacuate the area and alert your lab supervisor or safety officer.

e Troubleshooting Steps:
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Check Ventilation: Ensure your local exhaust ventilation (e.g., fume hood) is turned on and
functioning correctly. Laboratory ventilation should generally be set to 8-10 air changes per
hour (ACH) for chemical use.[11]

Container Seals: Check that all containers of mineral spirits are tightly closed.[1]

Spills: Look for any spills. Even small spills can generate significant vapors. Clean up any
spills immediately using a non-combustible absorbent material like dry sand or earth.[1]

Review your process: Are you using an open container? Whenever possible, use closed or
covered systems to minimize vapor release.

Problem: My skin feels irritated after handling mineral spirits.

e Immediate Action: Wash the affected area thoroughly with soap and water.[1] Apply a

suitable skin ointment if the skin is not broken.

e Troubleshooting Steps:

[¢]

Glove Integrity: Inspect your gloves for any tears or pinholes before and after use.

Glove Material: Ensure you are using the correct type of gloves. Nitrile or neoprene gloves
are generally recommended.[12]

Personal Hygiene: Always wash your hands thoroughly after handling chemicals, even if
you were wearing gloves.[1]

Protective Clothing: Consider wearing a lab coat or apron to prevent splashes onto your
skin.[2][5]

Quantitative Data Summary
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Property Value Source(s)

) 38°C (100.4°F) - Class Il
Flash Point (Closed Cup) ) o [5119]
Combustible Liquid

Auto-Ignition Temperature 245°C (473°F) [5]

Lower Flammable Limit 1% [5]

OSHA Permissible Exposure

o TWA 500 ppm [3]
Limit (PEL) - Stoddard Solvent

ACGIH Threshold Limit Value

TWA 100 ppm [3]
(TLV) - Stoddard Solvent

Experimental Protocols & Workflows
Hierarchy of Controls for Mineral Spirit Handling

The following diagram illustrates the hierarchy of controls, a systematic approach to minimizing
exposure to hazards associated with mineral spirits. The most effective controls are at the top
of the pyramid.
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Elimination
(e.g., Redesign experiment to not use mineral spirits)

Personal Protective Equipment (PPE)
(e.g., Nitrile gloves, safety goggles, lab coat)

Substitution
(e.g., Use a less volatile, less flammable solvent)

Engineering Controls
(e.g., Use a chemical fume hood, ensure proper lab ventilation)

Administrative Controls
(e.g., Standard Operating Procedures (SOPs), safety training)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Mineral Spirit Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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